Cas no 10345-72-9 (1-fluoro-4-[(4-fluorophenyl)-dimethoxymethyl]benzene)

• Product Name: 1-fluoro-4-[(4-fluorophenyl)-dimethoxymethyl]benzene
• CAS No: 10345-72-9
• MF: C₁₅H₁₄F₂O₂
• MW: 264.267271518707
• CID: 1137421
• PubChem ID: 11817908
• Update Time: 2025-04-20

1-fluoro-4-[(4-fluorophenyl)-dimethoxymethyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-4-[(4-fluorophenyl)-dimethoxymethyl]benzene
• 4,4'-difluorobenzophenone dimethyl acetal
• SureCN9055191
• AGN-PC-00GS7W
• p-Fluorbenzophenondimethylketal
• CTK0D8540
• Benzene, 1,1'-(dimethoxymethylene)bis[4-fluoro-
• 4,4'-difluorobenzophenone dimethyl acetal; SureCN9055191; AGN-PC-00GS7W; p-Fluorbenzophenondimethylketal; CTK0D8540; Benzene, 1,1'-(dimethoxymethylene)bis[4-fluoro-;
• SCHEMBL9055191
• 10345-72-9
• DTXSID70473621

• Inchi： 1S/C15H14F2O2/c1-18-15(19-2,11-3-7-13(16)8-4-11)12-5-9-14(17)10-6-12/h3-10H,1-2H3
• InChI Key： LNXWYANOMFJTJI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)(OC)OC

Computed Properties

• Exact Mass: 264.09618601g/mol
• Monoisotopic Mass: 264.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų